Cas no 16270-76-1 (Diphosphoric acid,potassium salt (1:3))

Diphosphoric acid,potassium salt (1:3) structure
16270-76-1 structure
Product Name:Diphosphoric acid,potassium salt (1:3)
CAS No:16270-76-1
MF:HK3O7P2
MW:292.246165037155
CID:231998
PubChem ID:9860844
Update Time:2025-04-19

Diphosphoric acid,potassium salt (1:3) Chemical and Physical Properties

Names and Identifiers

    • Diphosphoric acid,potassium salt (1:3)
    • tripotassium hydrogen diphosphate
    • tripotassium diphosphate
    • 16270-76-1
    • tripotassium;[hydroxy(oxido)phosphoryl] phosphate
    • Inchi: 1S/3K.H4O7P2/c;;;1-8(2,3)7-9(4,5)6/h;;;(H2,1,2,3)(H2,4,5,6)/q3*+1;/p-3
    • InChI Key: LSKHZZSZLMMIMU-UHFFFAOYSA-K
    • SMILES: [K+].[K+].[K+].P(=O)([O-])(O)OP(=O)([O-])[O-]

Computed Properties

  • Exact Mass: 306.7979
  • Monoisotopic Mass: 291.8108708g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • PSA: 172.5
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